Cas no 1309379-38-1 (2-Fluoro-1,8-naphthyridine)

• Product Name: 2-Fluoro-1,8-naphthyridine
• CAS No: 1309379-38-1
• MF: C₈H₅FN₂
• MW: 148.13710474968
• CID: 5698748
• PubChem ID: 58546768
• Update Time: 2025-06-15

2-Fluoro-1,8-naphthyridine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL126900
• 1,8-Naphthyridine, 2-fluoro-
• fluoronaphthyridine
• 2-fluoro-1,8-naphthyridine
• YUMCAWUAVINQTG-UHFFFAOYSA-N
• 1309379-38-1
• 2-Fluoro-1,8-naphthyridine

• Inchi： 1S/C8H5FN2/c9-7-4-3-6-2-1-5-10-8(6)11-7/h1-5H
• InChI Key： YUMCAWUAVINQTG-UHFFFAOYSA-N
• SMILES： FC1=CC=C2C=CC=NC2=N1

Computed Properties

• Exact Mass: 148.04367633g/mol
• Monoisotopic Mass: 148.04367633g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.297±0.06 g/cm3(Predicted)
• Boiling Point: 256.8±20.0 °C(Predicted)
• pka: 2.44±0.30(Predicted)

Additional information on 2-Fluoro-1,8-naphthyridine

Introduction to 2-Fluoro-1,8-naphthyridine (CAS No. 1309379-38-1)

2-Fluoro-1,8-naphthyridine, identified by its Chemical Abstracts Service (CAS) number 1309379-38-1, is a fluorinated naphthyridine derivative that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to a class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a fluorine atom at the 2-position of the naphthyridine core introduces unique electronic and steric properties, making it a valuable scaffold for drug design and development.

The structural motif of 2-Fluoro-1,8-naphthyridine consists of two fused pyridine rings, with a fluorine substituent attached to the second carbon atom. This structural feature contributes to its stability and reactivity, enabling it to participate in various chemical transformations that are essential for medicinal chemistry applications. The compound's ability to engage in hydrogen bonding and π-stacking interactions further enhances its utility in designing molecules with specific biological targets.

In recent years, 2-Fluoro-1,8-naphthyridine has been extensively studied for its potential as an intermediate in the synthesis of bioactive molecules. Its fluorinated nature makes it particularly interesting for modulating the pharmacokinetic and pharmacodynamic properties of drug candidates. For instance, fluorination at the 2-position can enhance metabolic stability, improve binding affinity to biological targets, and increase oral bioavailability. These attributes have made it a preferred building block in the development of novel therapeutic agents.

One of the most compelling aspects of 2-Fluoro-1,8-naphthyridine is its role in the synthesis of small-molecule inhibitors targeting various diseases. Researchers have leveraged this compound to develop molecules with activities against enzymes such as kinases, proteases, and other therapeutic targets relevant to cancer, inflammation, and infectious diseases. The introduction of fluorine into these molecules often leads to improved selectivity and potency, which are critical factors in drug development.

Recent advancements in computational chemistry and molecular modeling have further highlighted the significance of 2-Fluoro-1,8-naphthyridine as a pharmacophore. These studies have demonstrated that the fluorine atom can fine-tune the electronic properties of the molecule, thereby influencing its interactions with biological targets. This has opened up new avenues for designing molecules with enhanced therapeutic efficacy and reduced side effects.

The pharmaceutical industry has been particularly interested in 2-Fluoro-1,8-naphthyridine due to its versatility as a scaffold for drug discovery. Several clinical candidates derived from this compound have shown promising results in preclinical studies. These candidates target a wide range of diseases, including oncology, central nervous system disorders, and metabolic diseases. The success of these candidates underscores the importance of 2-Fluoro-1,8-naphthyridine in modern drug development.

Moreover, the synthetic methodologies for preparing 2-Fluoro-1,8-naphthyridine have been refined over the years, leading to more efficient and scalable processes. These advancements have made it possible to produce larger quantities of the compound for both research and industrial purposes. The availability of high-quality starting materials has facilitated the exploration of novel derivatives and analogs with enhanced biological activity.

The role of 2-Fluoro-1,8-naphthyridine in medicinal chemistry is not limited to its use as an intermediate; it also serves as a model compound for understanding fluorinated heterocycles in general. Studies on this compound have provided valuable insights into how fluorination affects molecular properties such as solubility, permeability, and binding affinity. These insights are crucial for rational drug design and optimizing lead compounds for clinical development.

In conclusion,2-Fluoro-1,8-naphthyridine (CAS No. 1309379-38-1) is a versatile and important compound in pharmaceutical research and drug development. Its unique structural features and biological activities make it a valuable tool for designing novel therapeutic agents. As research continues to uncover new applications for this compound,2-Fluoro-1,8-naphthyridine is expected to play an even greater role in addressing unmet medical needs.